Cas no 34861-81-9 (Butanedioic acid,2-phenyl-, 1,4-diethyl ester)

Butanedioic acid,2-phenyl-, 1,4-diethyl ester structure
34861-81-9 structure
Product Name:Butanedioic acid,2-phenyl-, 1,4-diethyl ester
CAS No:34861-81-9
MF:C14H18O4
MW:250.290324687958
CID:313058
PubChem ID:249294
Update Time:2025-04-19

Butanedioic acid,2-phenyl-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-phenyl-, 1,4-diethyl ester
    • diethyl 2-phenylbutanedioate
    • diethyl 2-phenylsuccinate
    • (+-)-phenylsuccinic acid diethyl ester
    • 1,4-diethyl 2-phenylbutanedioate
    • AC1L6O5W
    • AC1Q63XB
    • AG-F-19666
    • AR-1I4468
    • CTK4H3171
    • diethyl 2-phenyl-succinate
    • diethyl phenylsuccinate
    • diethyl phenylsucinnate
    • NSC67401
    • phenylbutanedioic acid diethyl ester
    • phenyl-succinic acid diethyl ester
    • SureCN1244623
    • NSC-67401
    • diethylphenyl succinate
    • JVQDNCKPHSZFSO-UHFFFAOYSA-N
    • SCHEMBL1244623
    • DTXSID00290222
    • FT-0730795
    • 34861-81-9
    • Inchi: 1S/C14H18O4/c1-3-17-13(15)10-12(14(16)18-4-2)11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3
    • InChI Key: JVQDNCKPHSZFSO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C1C=CC=CC=1)CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 250.12054
  • Monoisotopic Mass: 250.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.092
  • Boiling Point: 333.6°Cat760mmHg
  • Flash Point: 159.6°C
  • Refractive Index: 1.498
  • PSA: 52.6
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